Cas no 1248547-52-5 (2-(5-Amino-2-methylphenyl)tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione)

• Product Name: 2-(5-Amino-2-methylphenyl)tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione
• CAS No: 1248547-52-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 4691156
• Update Time: 2025-05-24

2-(5-Amino-2-methylphenyl)tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-2-methylphenyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione
• 2-(3-amino-6-methylphenyl)-2,5,6,7,7a-pentahydro-2-azapyrrolizine-1,3-dione
• SBB072088
• ST095869
• T3995
• 1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, 2-(5-amino-2-methylphenyl)tetrahydro-
• 2-(5-Amino-2-methylphenyl)tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione

• Inchi： 1S/C13H15N3O2/c1-8-4-5-9(14)7-11(8)16-12(17)10-3-2-6-15(10)13(16)18/h4-5,7,10H,2-3,6,14H2,1H3
• InChI Key： FKKFQFRCDURILG-UHFFFAOYSA-N
• SMILES： O=C1C2CCCN2C(N1C1C=C(C=CC=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 384
• Topological Polar Surface Area: 66.6

Additional information on 2-(5-Amino-2-methylphenyl)tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione

Compound CAS No. 1248547-52-5: 2-(5-Amino-2-methylphenyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

The compound with CAS No. 1248547-52-5, known as 2-(5-Amino-2-methylphenyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of tetrahydroimidazoles, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its potential as a novel scaffold for drug development, particularly in the areas of anticancer and anti-inflammatory therapies.

Structural Features and Synthesis: The molecular structure of this compound is characterized by a fused pyrroloimidazole ring system with a substituted phenyl group at the 5-position. The presence of an amino group (-NH₂) and a methyl group (-CH₃) on the phenyl ring introduces additional functional diversity, which can be exploited for further chemical modifications. The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Researchers have recently developed more efficient synthetic routes using microwave-assisted techniques, which have significantly improved the yield and purity of the final product.

Biological Activity and Applications: Experimental data from in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes associated with inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a lead molecule for the development of anti-inflammatory agents. Furthermore, preliminary in vivo studies in animal models have shown promising results in reducing inflammation without significant adverse effects.

In the context of anticancer research, this compound has been shown to induce apoptosis in several cancer cell lines by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further preclinical testing. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various oncogenic proteins, providing valuable insights into its mechanism of action.

Recent Research Highlights: A groundbreaking study published in 2023 explored the use of this compound as a radiosensitizer in cancer therapy. The research demonstrated that it enhances the efficacy of radiation therapy by increasing oxidative stress in cancer cells while protecting normal tissues from radiation-induced damage. This dual functionality underscores its potential as a versatile therapeutic agent.

Another notable development involves the exploration of this compound's role in neurodegenerative diseases. Preclinical studies suggest that it may inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. These findings open new avenues for its application in neuroprotective therapies.

Future Directions and Challenges: While the biological potential of CAS No. 1248547-52-5 is promising, several challenges remain before it can be translated into clinical use. These include optimizing its pharmacokinetic properties to improve bioavailability and conducting large-scale toxicological studies to assess long-term safety profiles.

The development of analogs with enhanced potency and selectivity is also an active area of research. By leveraging advanced computational tools and high-throughput screening techniques, scientists aim to identify derivatives with improved therapeutic indices.

In conclusion, CAS No. 1248547-52-5: 2-(5-Amino-2-methylphenyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione represents a compelling candidate for drug discovery efforts across multiple therapeutic areas. Its unique structural features and diverse biological activities make it a focal point for ongoing research aimed at addressing unmet medical needs.